Cas no 1000993-65-6 (5-methyl-4-(propan-2-yl)furan-2-carbaldehyde)

• Product Name: 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde
• CAS No: 1000993-65-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD17169858
• CID: 1035271
• PubChem ID: 58104663
• Update Time: 2025-06-08

5-methyl-4-(propan-2-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-5-methylfuran-2-carbaldehyde
• 4-Isopropyl-5-methyl-furan-2-carbaldehyde
• 5-methyl-4-propan-2-ylfuran-2-carbaldehyde
• AK129555
• KB-39393
• RL00016
• 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde
• A849994
• AKOS016014382
• J-515600
• DTXSID80728816
• 2-Furancarboxaldehyde, 5-methyl-4-(1-methylethyl)-
• SCHEMBL12914086
• 4-isopropyl-5-methylfuran-2-carboxaldehyde
• CS-0439553
• F19819
• Azelastinehydrochloridee
• FT-0743112
• 1000993-65-6

• MDL： MFCD17169858
• Inchi： 1S/C9H12O2/c1-6(2)9-4-8(5-10)11-7(9)3/h4-6H,1-3H3
• InChI Key： NZQDZGDPNMUECU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(=C1C)C(C)C

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde

Comprehensive Overview of 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde (CAS No. 1000993-65-6): Properties, Applications, and Industry Insights

5-methyl-4-(propan-2-yl)furan-2-carbaldehyde (CAS No. 1000993-65-6) is a specialized organic compound belonging to the furan carbaldehyde family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across various industries. With the growing demand for sustainable and eco-friendly chemicals, researchers are increasingly exploring the potential of furan derivatives like 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde as alternatives to traditional petrochemical-based products.

The molecular structure of 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde features a furan ring substituted with a methyl group at the 5-position and an isopropyl group at the 4-position, along with a formyl group at the 2-position. This specific arrangement of functional groups contributes to its distinctive chemical properties, making it valuable for various synthetic applications. The compound's CAS registry number, 1000993-65-6, serves as a unique identifier in chemical databases and regulatory documentation worldwide.

In the pharmaceutical industry, 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde has shown promise as a building block for drug development. Recent studies suggest that furan derivatives may possess bioactive properties, sparking interest in their potential therapeutic applications. While research is ongoing, the compound's structural features make it an interesting candidate for further investigation in medicinal chemistry programs targeting various disease pathways.

The flavor and fragrance industry has also shown interest in 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde due to its potential aromatic characteristics. Furan derivatives are known to contribute to the sensory profiles of many natural products, and this particular compound may offer unique olfactory properties. As consumers increasingly demand natural and sustainable fragrance ingredients, compounds like 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde are being evaluated as potential alternatives to synthetic aroma chemicals.

From a synthetic chemistry perspective, 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde serves as a valuable intermediate in organic synthesis. Its reactive aldehyde group allows for various transformations, making it useful for constructing more complex molecular architectures. Researchers are particularly interested in exploring its use in green chemistry applications, where the development of efficient and environmentally friendly synthetic routes is paramount.

The compound's stability and solubility characteristics make it suitable for various formulation applications. While specific physical properties may vary depending on purity and storage conditions, 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde generally demonstrates good stability under standard laboratory conditions. Proper handling and storage recommendations should always be followed to maintain its integrity and performance characteristics.

Analytical methods for characterizing 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde typically include techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are essential for quality control purposes and for verifying the compound's identity and purity in research and industrial applications.

As sustainability becomes a key driver in chemical innovation, 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde represents an interesting case study in the development of bio-based chemicals. The furan ring system, which can be derived from renewable resources, positions this compound as a potential candidate in the transition toward greener chemistry solutions. This aligns with current industry trends focused on reducing environmental impact while maintaining performance.

Regulatory considerations for 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde vary by region and application. Manufacturers and users should consult appropriate safety data sheets and regulatory guidelines to ensure compliance with local and international chemical regulations. Proper risk assessment and management practices should always be implemented when working with this or any chemical substance.

Future research directions for 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde may explore its potential in emerging fields such as materials science, where furan derivatives are being investigated for novel polymer applications. Additionally, further studies on its biological activity could uncover new therapeutic possibilities, while optimization of synthetic routes could improve its accessibility for various applications.

In conclusion, 5-methyl-4-(propan-2-yl)furan-2-carbaldehyde (CAS No. 1000993-65-6) represents a fascinating chemical entity with diverse potential applications across multiple industries. Its unique structural features and the growing interest in furan-based compounds position it as a subject of ongoing research and development. As scientific understanding of this compound deepens and technological capabilities advance, we may discover even more valuable uses for this interesting molecule in the years to come.